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Compound Name: 3-Fluoroanisole

Cat. No.: B032098

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluoroanisole is a fluorinated aromatic compound with significant applications as a key
intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials science
products.[1] Its unique physicochemical properties, imparted by the fluorine substituent, make it
a valuable building block for introducing fluorine into larger, more complex molecules, thereby
enhancing their biological activity and metabolic stability.[2][3] This technical guide provides a
comprehensive overview of the safety data for 3-Fluoroanisole, detailed handling precautions
for laboratory and research settings, and an illustrative experimental workflow for its application
in organic synthesis.

Chemical and Physical Properties

3-Fluoroanisole is a colorless to pale yellow liquid with a characteristic ether-like odor.[3] A
summary of its key physical and chemical properties is presented in Table 1.
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Property Value

CAS Number 456-49-5

Molecular Formula C7/H7/FO

Molecular Weight 126.13 g/mol

Boiling Point 158 °C at 743 mmHg (lit.)

Density 1.104 g/mL at 25 °C (lit.)

Flash Point 44 °C (111.2 °F) - closed cup

Refractive Index n20/D 1.488 (lit.)

Solubility Insoluble in water, soluble in organic solvents.[3]

Safety and Hazard Information

3-Fluoroanisole is classified as a flammable liquid and requires careful handling to avoid
ignition. The primary hazards are associated with its flammability and potential for irritation
upon contact.

~HS H | Classificati

Hazard Class Category Hazard Statement

H226: Flammable liquid and

vapor

Flammable Liquids 3

Signal Word:Warning

Potential Health Effects

 Inhalation: May cause respiratory tract irritation.[3]
» Skin Contact: May cause skin irritation.[3]

o Eye Contact: May cause eye irritation and potential corneal damage.[3]
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 Ingestion: May be harmful if swallowed.

Prolonged or repeated exposure may affect the central nervous system, leading to symptoms
such as headache, dizziness, and fatigue.[3]

Handling and Storage Precautions
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 3-Fluoroanisole to determine the
appropriate level of personal protective equipment. The following table outlines recommended
PPE.

Protection Type Specification

Safety glasses with side-shields or chemical
Eye/Face Protection goggles. A face shield may be appropriate for

larger quantities or splash hazards.

) ) Chemically resistant gloves (e.g., nitrile rubber).
Skin Protection
Lab coat.

Use in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ] ]
a NIOSH-approved respirator with an organic

vapor cartridge is recommended.

Safe Handling Procedures

» Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Ground/bond container and receiving equipment to prevent static discharge.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.
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» Handle in a well-ventilated area, preferably in a chemical fume hood.

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]
» Store away from incompatible materials such as strong oxidizing agents.

o The storage area should be designated as a flammables storage area.

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation o ) ] ]
difficult, give oxygen. Seek medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact , . L
clothing and shoes. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ) ) ) ] )

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back. Containers may explode when heated.
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o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Remove all sources of ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with an inert material (e.g., sand, vermiculite) and place in
a suitable container for disposal.

Applications in Research and Development

3-Fluoroanisole is a versatile building block in organic synthesis, particularly for the
introduction of the fluoromethoxybenzene moiety into target molecules. This is of significant
interest in drug discovery, as the incorporation of fluorine can modulate a compound's
pharmacokinetic and pharmacodynamic properties.[2][4]

Use in Pharmaceutical Synthesis

3-Fluoroanisole serves as a precursor in the synthesis of various pharmaceutical agents,
including:

Selective serotonin reuptake inhibitors (SSRIs)[3]

Antipsychotic agents[3]

Noradrenaline analogues

Quinolone antibiotics[2]

The presence of the fluorine atom can enhance metabolic stability, binding affinity, and
bioavailability of the final drug product.[2]

Agrochemical and Materials Science Applications
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In agrochemical research, the fluorinated aromatic scaffold of 3-Fluoroanisole is used to
improve the metabolic stability and membrane permeability of pesticides and herbicides.[1][3] It
is also employed in materials science for the synthesis of liquid crystals and specialty polymers.

[1][2]

Experimental Workflow: Synthesis of a Fluorinated
Biaryl Compound

The following section provides a representative experimental workflow for a Suzuki cross-
coupling reaction using a derivative of 3-fluoroanisole. This is a common reaction type where
this building block would be utilized in a research setting.

Reaction Scheme

This workflow illustrates the synthesis of a fluorinated biaryl compound, a common scaffold in
medicinal chemistry.
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(e.g., K2CO3)

Pd Catalyst
(e.g., Pd(PPh3)4)
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Caption: Suzuki cross-coupling workflow for synthesizing a fluorinated biaryl compound.

Detailed Methodology

e Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 4-bromo-3-fluoroanisole (1.0 eq), the desired arylboronic acid (1.2
eq), and potassium carbonate (2.0 eq).

 Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or
argon) three times to ensure an oxygen-free atmosphere.
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e Solvent and Catalyst Addition: Degassed toluene and water (e.g., in a 4:1 ratio) are added to
the flask via syringe, followed by the palladium catalyst (e.g.,
tetrakis(triphenylphosphine)palladium(0), 0.05 eq).

o Reaction: The reaction mixture is heated to reflux (typically 80-100 °C) and stirred vigorously.
The progress of the reaction is monitored by an appropriate analytical technique, such as
thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

o Workup: Upon completion, the reaction mixture is cooled to room temperature. The organic
layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl
acetate). The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, filtered, and concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure
fluorinated biaryl product.

Logical Workflow for Safe Handling

The following diagram outlines the logical steps for the safe handling of 3-Fluoroanisole in a
research laboratory.
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Caption: Logical workflow for the safe handling of 3-Fluoroanisole in a laboratory setting.
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Conclusion

3-Fluoroanisole is a valuable chemical intermediate with broad applications in research and
development. Its flammable nature and potential for irritation necessitate strict adherence to
safety protocols. By understanding its properties and implementing the handling precautions
outlined in this guide, researchers can safely and effectively utilize 3-Fluoroanisole in the
synthesis of novel compounds with enhanced properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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